Cas no 1262142-11-9 (N-(2,2-Dimethoxy-ethyl)-2,2,2-trifluoro-acetamide)

• Product Name: N-(2,2-Dimethoxy-ethyl)-2,2,2-trifluoro-acetamide
• CAS No: 1262142-11-9
• MF: C₆H₁₀F₃NO₃
• MW: 201.143712520599
• CID: 6620825
• Update Time: 2026-03-11

N-(2,2-Dimethoxy-ethyl)-2,2,2-trifluoro-acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,2-Dimethoxy-ethyl)-2,2,2-trifluoro-acetamide
• Acetamide, N-(2,2-dimethoxyethyl)-2,2,2-trifluoro-

• Inchi： 1S/C6H10F3NO3/c1-12-4(13-2)3-10-5(11)6(7,8)9/h4H,3H2,1-2H3,(H,10,11)
• InChI Key： ALNYBZQZZJDCIG-UHFFFAOYSA-N
• SMILES： C(NCC(OC)OC)(=O)C(F)(F)F

Experimental Properties

• Density: 1.233±0.06 g/cm3(Predicted)
• Boiling Point: 220.7±40.0 °C(Predicted)
• pka: 11.13±0.46(Predicted)

Additional information on N-(2,2-Dimethoxy-ethyl)-2,2,2-trifluoro-acetamide

N-(2,2-Dimethoxy-ethyl)-2,2,2-trifluoro-acetamide: An Overview of a Versatile Compound (CAS No. 1262142-11-9)

N-(2,2-Dimethoxy-ethyl)-2,2,2-trifluoro-acetamide (CAS No. 1262142-11-9) is a multifaceted compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which combines a trifluoroacetamide group with a dimethoxyethyl substituent. The combination of these functional groups imparts a range of interesting properties that make it a valuable reagent in various applications.

One of the primary applications of N-(2,2-Dimethoxy-ethyl)-2,2,2-trifluoro-acetamide is in the synthesis of complex organic molecules. The trifluoroacetamide group is known for its strong electron-withdrawing properties, which can influence the reactivity and stability of the molecule. This makes it an excellent starting material for the synthesis of fluorinated compounds, which are widely used in pharmaceuticals, agrochemicals, and materials science. Recent studies have highlighted the role of fluorinated compounds in enhancing the bioavailability and metabolic stability of drug candidates.

In pharmaceutical research, N-(2,2-Dimethoxy-ethyl)-2,2,2-trifluoro-acetamide has been explored as a potential intermediate in the development of new therapeutic agents. The dimethoxyethyl substituent can influence the lipophilicity and solubility of the molecule, which are crucial parameters for drug design. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited improved pharmacokinetic profiles compared to their non-fluorinated counterparts. This finding underscores the importance of fluorination in optimizing drug candidates for clinical use.

Beyond its applications in pharmaceuticals, N-(2,2-Dimethoxy-ethyl)-2,2,2-trifluoro-acetamide has also found utility in materials science. Fluorinated compounds are known for their low surface energy and hydrophobic properties, making them ideal for use in coatings and surface treatments. Research conducted at the University of California showed that this compound can be used to modify polymer surfaces to enhance their resistance to water and oils. This property has significant implications for applications ranging from protective coatings to self-cleaning surfaces.

The synthesis of N-(2,2-Dimethoxy-ethyl)-2,2,2-trifluoro-acetamide typically involves a multi-step process that includes the reaction of trifluoroacetyl chloride with 1-amino-3-methoxypropan-3-ol followed by deprotection and subsequent derivatization steps. The synthetic route has been optimized to achieve high yields and purity levels, making it accessible for both academic and industrial applications. Recent advancements in green chemistry have also led to more environmentally friendly methods for synthesizing this compound, reducing the use of hazardous reagents and minimizing waste generation.

In terms of safety and handling, N-(2,2-Dimethoxy-ethyl)-2,2,2-trifluoro-acetamide should be managed with standard laboratory precautions due to its reactivity and potential for forming stable intermediates. It is important to store the compound under dry conditions to prevent hydrolysis and degradation. Proper personal protective equipment (PPE) should be used when handling this compound to ensure safety.

The future prospects for N-(2,2-Dimethoxy-ethyl)-2,2,2-trifluoro-acetamide are promising. Ongoing research continues to uncover new applications and derivatives that could further expand its utility. For example, recent studies have explored its potential as a ligand in coordination chemistry and as a building block for supramolecular assemblies. These developments highlight the versatility and adaptability of this compound across multiple scientific disciplines.

In conclusion, N-(2,2-Dimethoxy-ethyl)-2,2,2-trifluoro-acetamide (CAS No. 1262142-11-9) is a versatile compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique structural features make it an attractive candidate for further exploration and development. As research continues to advance our understanding of this compound's properties and potential uses, it is likely to play an increasingly important role in various scientific fields.